4-Chloro-2-cyclohexylpyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-chloro-2-cyclohexylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C12H14ClN3/c13-12-11-8-10(9-4-2-1-3-5-9)15-16(11)7-6-14-12/h6-9H,1-5H2
• InChI Key: MUYIJKKAKMFZHS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NN3C=CN=C(C3=C2)Cl
• Molecular Formula: C12H14ClN3
• Molecular Weight: 235.71 g/mol
• CAS No.: 2097975-99-8

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, such as 4-Chloro-2-cyclohexylpyrazolo[1,5-a]pyrazine, is a topic of ongoing research. For instance, a regioselective synthesis of 7-(trifluoromethyl)-3-(aryldiazenyl)pyrazolo[1,5-a]pyrimidin-2-amines was carried out in 50–90% yields by the cyclocondensation reaction in acetonitrile of 4-(aryldiazenyl)pyrazol-3,5-diamines with substituted 4-methoxy-1,1,1-trifluoro-3-buten-2-ones.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]pyrazine core with a chlorine atom at the 4-position and a cyclohexyl group at the 2-position.

Chemical Reactions Analysis

Pyrazine derivatives, including this compound, can undergo various chemical reactions. For example, they can participate in [3+2] cycloaddition reactions.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 235.71 g/mol. More detailed physical and chemical properties were not found in the retrieved papers.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Derivative Formation: 4-Chloro-2-cyclohexylpyrazolo[1,5-a]pyrazine serves as a precursor in the synthesis of methylpyrazolo[1,5-a]pyrazine-4-carboxylates through palladium-catalyzed carbonylation. These derivatives have been further modified to create amidoximes and amidines, leading to the synthesis of new 4-(1,2,4-oxadiazolyl)- and 4-(pyrimidin-2-yl)-substituted pyrazolo[1,5-a]pyrazines (Tsizorik et al., 2020).
• Heterofunctionalization: Another study demonstrated the generation of 4-hydrazinylpyrazolo[1,5-а]pyrazines, which were utilized to create derivatives containing fused 1,2,4-triazole, tetrazole, or 1,2,4-triazine rings, showcasing the compound's versatility in synthesizing complex heterocyclic structures (Tsizorik et al., 2018).

Biological Activity and Material Science Applications

• Antimicrobial and Anticancer Potentials: Some derivatives synthesized from this compound have been evaluated for their antimicrobial and anticancer activities. For instance, novel selenolo[3,2-e]pyrazines showed promising results against various pathogenic strains of bacteria and fungi, as well as against some colon and breast cancer cells, indicating the potential therapeutic applications of these compounds (Zaki et al., 2020).

Synthesis of Diverse Heterocycles

• Development of New Synthetic Scaffolds: Research has focused on the facile synthesis of 8-chloro-[1,2,4]triazolo[4,3-a]pyrazines from 2-chloro-3-hydrazinylpyrazine and aldehydes using chloramine T as an oxidizing agent. This method highlights the compound's role in accessing new synthetic scaffolds for further chemical transformations (Mal et al., 2015).

Future Directions

The future directions for the research on 4-Chloro-2-cyclohexylpyrazolo[1,5-a]pyrazine could involve further exploration of its potential biological activities, such as its ability to inhibit TRKA. Additionally, more research could be conducted to fully understand its synthesis, chemical reactions, and physical and chemical properties.

Mechanism of Action

Target of Action

Similar compounds with pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been identified as novel inhibitors of cyclin-dependent kinase 2 (cdk2) . CDK2 is a protein kinase that plays a crucial role in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

Similar compounds have been shown to inhibit cdk2, leading to significant alterations in cell cycle progression .

Biochemical Pathways

Inhibition of cdk2, as seen with similar compounds, can affect various cellular processes, including cell cycle progression and apoptosis .

Result of Action

Similar compounds have shown significant cytotoxic activities against various cell lines .

Biochemical Analysis

Biochemical Properties

4-Chloro-2-cyclohexylpyrazolo[1,5-a]pyrazine plays a significant role in biochemical reactions, particularly in the context of enzyme inhibition and protein interactions. This compound has been shown to interact with cyclin-dependent kinase 2 (CDK2), a crucial enzyme involved in cell cycle regulation . The interaction between this compound and CDK2 results in the inhibition of the enzyme’s activity, thereby affecting the progression of the cell cycle. Additionally, this compound has been observed to bind to other proteins involved in cellular signaling pathways, further influencing biochemical reactions within the cell.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. In cancer cell lines such as MCF-7 and HCT-116, this compound exhibits cytotoxic activity, leading to cell death . The mechanism underlying this cytotoxicity involves the disruption of cell signaling pathways and the induction of apoptosis. Furthermore, this compound has been shown to influence gene expression, particularly genes involved in cell cycle regulation and apoptosis. This compound also affects cellular metabolism by altering the activity of metabolic enzymes and the levels of key metabolites.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound binds to the active site of CDK2, inhibiting its kinase activity and preventing the phosphorylation of target proteins involved in cell cycle progression . This inhibition leads to cell cycle arrest and the induction of apoptosis. Additionally, this compound may interact with other enzymes and proteins, modulating their activity and contributing to its overall biochemical effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under standard laboratory conditions, but its activity may decrease over extended periods due to degradation . Long-term studies have shown that prolonged exposure to this compound can lead to sustained inhibition of CDK2 activity and persistent effects on cellular function. These temporal effects are important considerations for experimental design and data interpretation.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits minimal toxicity and effectively inhibits CDK2 activity . At higher doses, toxic effects such as liver damage and hematological abnormalities have been observed. These adverse effects highlight the importance of dosage optimization in preclinical studies to balance efficacy and safety.

Metabolic Pathways

This compound is involved in specific metabolic pathways within the cell. The compound is metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites may retain some of the biological activity of the parent compound or exhibit different effects. The interaction of this compound with metabolic enzymes can also influence metabolic flux and the levels of key metabolites, further impacting cellular function.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound is taken up by cells through active transport mechanisms and distributed to various cellular compartments. Its localization within the cell can affect its activity and interactions with biomolecules. Additionally, the accumulation of this compound in specific tissues may contribute to its overall pharmacological effects.

Subcellular Localization

The subcellular localization of this compound is an important determinant of its activity and function. The compound has been observed to localize to the nucleus, where it interacts with nuclear proteins and influences gene expression . Additionally, this compound may undergo post-translational modifications that direct it to specific organelles, further modulating its biochemical effects.